(S)-4-benzyl-1-(tert-butoxycarbonyl)piperazine-2-carboxylic acid

• IUPAC Name: (2S)-4-benzyl-1-[(2-methylpropan-2-yl)oxycarbonyl]piperazine-2-carboxylic acid
• InChI: InChI=1S/C17H24N2O4/c1-17(2,3)23-16(22)19-10-9-18(12-14(19)15(20)21)11-13-7-5-4-6-8-13/h4-8,14H,9-12H2,1-3H3,(H,20,21)/t14-/m0/s1
• InChI Key: ZGEORLKSWXAMBW-AWEZNQCLSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN(CC1C(=O)O)CC2=CC=CC=C2
• Isomeric SMILES: CC(C)(C)OC(=O)N1CCN(C[C@H]1C(=O)O)CC2=CC=CC=C2
• Molecular Formula: C17H24N2O4
• DSSTOX Substance ID: DTXSID801009015
• Molecular Weight: 320.4 g/mol
• CAS RN: 898282-25-2

Description

“(S)-4-benzyl-1-(tert-butoxycarbonyl)piperazine-2-carboxylic acid” is a compound with the molecular formula C18H24N2O6. It is a derivative of piperazine, a six-membered ring containing two nitrogen atoms at opposite positions in the ring.

Synthesis Analysis

The synthesis of this compound involves the reaction of piperazine-1,3-dicarboxylic acid 1-tert-butyl ester with triethylamine and CbzCl in dichloromethane at room temperature for 4 hours. The reaction mixture is then concentrated and the resulting residue is purified by chromatography on a silica gel column to yield the product.

Molecular Structure Analysis

The molecular structure of this compound includes a piperazine ring, which is a six-membered ring with two nitrogen atoms. It also contains a carboxylic acid group, a tert-butoxycarbonyl group, and a benzyl group.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 364.4 g/mol. It is a solid at room temperature. Its solubility and other physicochemical properties would depend on the specific conditions, such as the solvent used and the temperature.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Piperazine derivatives, including this compound, play a crucial role in drug design due to their diverse biological activities. The piperazine moiety appears in several pharmaceuticals, such as trimetazidine, ranolazine, and aripiprazole. .

Antimicrobial Polymers

• The piperazine polymer, synthesized from piperazine and ethylenediaminetetraacetic dianhydride (EDTAD), exhibits significant antimicrobial activity against bacteria like E. coli and S. aureus. .

Chiral Separation for Green Manufacturing

• Chiral separation of (2S,4S)-1-[(2-methylpropan-2-yl)oxycarbonyl]-4-(methoxymethyl) pyrrolidine-2-carboxylic acid (also known as (2S,4S)-TBMP) has been achieved. This compound serves as an intermediate in the synthesis of the anti-HCV drug Velpatasvir. .

Organic Synthesis and Catalysts

• Researchers explore the use of piperazine derivatives as building blocks in organic synthesis. These compounds participate in various reactions, such as cyclization, aza-Michael additions, and intermolecular cycloadditions. .

Chemical Biology and Target Identification

• Investigating the interactions of piperazine derivatives with biological targets provides insights into their mechanisms of action. Researchers study their binding modes, affinity, and selectivity toward specific proteins or receptors. .

Industrial-Scale Implementation

• The successful implementation of large-scale processes involving piperazine derivatives, including (2S,4S)-TBMP, demonstrates their practical utility. .

Mechanism of Action

The mechanism of action of this compound is not specified in the sources I found. It’s possible that it could act as a precursor in the synthesis of other compounds, given its functional groups.

Safety and Hazards

This compound is classified as a warning under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). It may cause skin irritation, serious eye irritation, and may cause respiratory irritation.